N-Allylnoriso-LSD: A Technical Guide to its Synthesis, Pharmacology, and Historical Context
N-Allylnoriso-LSD: A Technical Guide to its Synthesis, Pharmacology, and Historical Context
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
N-Allylnoriso-LSD, a lesser-known derivative of the lysergamide (B1675752) family, represents an intriguing molecule within the structure-activity relationship landscape of psychedelic compounds. This technical guide provides a comprehensive overview of N-Allylnoriso-LSD, focusing on its probable discovery as part of systematic chemical exploration, its synthesis, and its pharmacological properties. Drawing from the seminal work in the field, this document presents quantitative data in structured tables, details key experimental protocols, and visualizes relevant chemical and logical relationships using Graphviz diagrams. The information herein is intended to serve as a foundational resource for researchers and professionals engaged in the study of serotonergic compounds and the development of novel therapeutics.
Discovery and History
The discovery of N-Allylnoriso-LSD was not a singular, serendipitous event in the same vein as Albert Hofmann's discovery of LSD's psychoactive properties in 1943.[1][2][3] Instead, its creation is rooted in the systematic exploration of the lysergamide scaffold by chemists seeking to understand the structural requirements for psychedelic activity.
Following the initial synthesis of lysergic acid diethylamide (LSD) in 1938, numerous analogs were synthesized to investigate the impact of structural modifications on potency and qualitative effects.[4][5] The core structure of LSD has several key features that can be altered, including the substituents on the amide nitrogen, the indole (B1671886) nitrogen, and the nitrogen at the 6-position of the ergoline (B1233604) ring.
N-Allylnoriso-LSD is a derivative of iso-LSD, which is the C8 epimer of LSD. Iso-LSD is often a byproduct in the synthesis of LSD and is considered non-psychedelic in humans. The "nor" prefix in N-Allylnoriso-LSD indicates the absence of the methyl group at the N6 position of the ergoline ring, a modification that on its own in the LSD series (to form nor-LSD) significantly reduces or abolishes psychedelic activity. The "N-Allyl" designation refers to the attachment of an allyl group to this N6 position.
The synthesis and pharmacological evaluation of a series of N(6)-alkyl norlysergic acid N,N-diethylamide derivatives, including the N-allyl analog, were described in a 1985 paper by Hoffman and Nichols. This research aimed to explore the structure-activity relationships at the N6 position. Therefore, the "discovery" of N-Allylnoriso-LSD can be attributed to this systematic scientific inquiry rather than a specific historical moment.
Synthesis
A convenient method for the synthesis of N(6)-alkyl norlysergic acid N,N-diethylamide derivatives was developed by Hoffman and Nichols. While the paper does not explicitly detail the synthesis of the iso form, a parallel synthesis starting from nor-iso-LSD can be inferred. The general procedure involves the alkylation of the N6 nitrogen of the corresponding nor-lysergamide.
Proposed Synthesis of N-Allylnoriso-LSD
The synthesis would likely begin with the demethylation of iso-LSD to yield nor-iso-LSD. Subsequently, nor-iso-LSD would be alkylated with an allyl halide (e.g., allyl bromide) to introduce the allyl group at the N6 position.
Conceptual Experimental Protocol:
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Demethylation of iso-LSD to Nor-iso-LSD: A solution of iso-LSD in a suitable solvent (e.g., chloroform) would be treated with a demethylating agent, such as cyanogen (B1215507) bromide (von Braun reaction) or a chloroformate reagent, followed by hydrolysis to yield nor-iso-LSD.
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N-Alkylation of Nor-iso-LSD: Nor-iso-LSD would then be dissolved in an appropriate aprotic solvent (e.g., DMF) and treated with a base (e.g., potassium carbonate) to deprotonate the indole nitrogen. Allyl bromide would then be added to the reaction mixture to alkylate the N6 nitrogen, yielding N-Allylnoriso-LSD.
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Purification: The final product would be purified using standard chromatographic techniques, such as column chromatography, to isolate N-Allylnoriso-LSD from any remaining starting materials or byproducts.
Pharmacology
The pharmacology of N-Allylnoriso-LSD is not extensively characterized in the scientific literature. However, the work by Hoffman and Nichols provides crucial insights into its in vivo activity in rats trained to discriminate d-LSD from saline. This assay is a standard method for assessing the subjective effects of psychoactive drugs in animals and predicting their potential for psychedelic-like activity in humans.
The study revealed that N-allylnor-LSD (the non-iso version) was approximately 2-3 times more potent than LSD in substituting for the LSD discriminative stimulus. This is a significant finding, as most modifications to the LSD molecule result in a decrease in potency. It is important to note that this data pertains to the nor-LSD derivative, not the noriso-LSD derivative. However, it provides the most relevant available data for understanding the potential effects of the N-allyl substitution.
The pharmacology of the parent compound, iso-LSD, is characterized by a significantly lower affinity for serotonin (B10506) receptors compared to LSD and a lack of psychedelic effects in humans. It is plausible that while the N-allyl substitution might increase potency at the receptor level, the "iso" configuration of the C8 carboxamide group likely prevents the molecule from inducing the specific conformational changes in the serotonin 5-HT2A receptor that are thought to be responsible for psychedelic effects.
Mechanism of Action
The presumed mechanism of action for N-Allylnoriso-LSD, like other lysergamides, would involve interaction with serotonin receptors, particularly the 5-HT2A receptor. The psychedelic effects of LSD are primarily attributed to its partial agonist activity at this receptor. However, given that iso-LSD is inactive, it is unlikely that N-Allylnoriso-LSD would produce psychedelic effects. Its pharmacological profile would be of interest for understanding the specific structural requirements for receptor activation and signaling.
Data Presentation
Table 1: In Vivo Potency of N(6)-Alkyl Nor-LSD Derivatives in Rats
| Compound | ED50 (nmol/kg) | Potency Relative to d-LSD |
| d-LSD | 185.5 | 1.0 |
| N(6)-Ethyl-nor-LSD | ~62 - 93 | ~2 - 3x more potent |
| N(6)-Allyl-nor-LSD | ~62 - 93 | ~2 - 3x more potent |
| N(6)-Propyl-nor-LSD | ~185.5 | Equipotent |
| N(6)-Isopropyl-nor-LSD | ~371 | 0.5x as potent |
| N(6)-n-Butyl-nor-LSD | ~1855 | 0.1x as potent |
| Nor-LSD | No generalization | Inactive |
| N(6)-2-Phenethyl-nor-LSD | No generalization | Inactive |
Data extracted from Hoffman, A. J., & Nichols, D. E. (1985). Synthesis and LSD-like discriminative stimulus properties in a series of N(6)-alkyl norlysergic acid N,N-diethylamide derivatives. Journal of Medicinal Chemistry, 28(9), 1252–1255.
Experimental Protocols
Two-Lever Drug Discrimination Assay
The primary experimental protocol used to characterize the in vivo effects of N-Allylnor-LSD was the two-lever drug discrimination assay in rats.
Objective: To determine if novel compounds produce subjective effects similar to a known drug of abuse (in this case, d-LSD).
Methodology:
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Training: Rats are trained to press one of two levers in an operant chamber to receive a food reward. They are trained to associate the administration of d-LSD with one lever (the "drug" lever) and the administration of saline with the other lever (the "saline" lever).
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Testing: Once the rats have learned to reliably press the correct lever based on whether they received d-LSD or saline, they are tested with a novel compound (e.g., N-Allylnor-LSD).
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Data Collection: The percentage of responses on the drug lever is recorded for a range of doses of the test compound. An ED50 value is calculated, which represents the dose at which the animals make 50% of their responses on the drug lever.
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Interpretation: If a compound fully substitutes for d-LSD (i.e., the animals predominantly press the drug lever), it is considered to have LSD-like subjective effects. The potency of the compound is determined by its ED50 value relative to that of d-LSD.
Visualizations
Caption: Proposed synthesis pathway for N-Allylnoriso-LSD.
Caption: Structural and activity relationships of LSD and iso-LSD derivatives.
Caption: Workflow for the two-lever drug discrimination assay.
Conclusion
N-Allylnoriso-LSD remains a sparsely studied compound within the vast family of lysergamides. Its origins lie in the systematic, rational drug design efforts to probe the structure-activity relationships of psychedelic agents. While the available data on its direct pharmacological effects are limited, the existing research on related compounds, particularly N-allylnor-LSD, suggests that the N-allyl substitution can significantly enhance potency in vivo. However, the iso-stereochemistry at the C8 position likely precludes any significant psychedelic activity. Further research, including receptor binding assays and functional studies, is necessary to fully elucidate the pharmacological profile of N-Allylnoriso-LSD and its potential as a pharmacological tool or therapeutic lead. This guide provides a foundational understanding for future investigations into this and other novel lysergamide derivatives.
References
- 1. Albert Hofmann | Swiss Chemist & LSD Discoverer | Britannica [britannica.com]
- 2. History of LSD - Wikipedia [en.wikipedia.org]
- 3. LSD: a new treatment emerging from the past - PMC [pmc.ncbi.nlm.nih.gov]
- 4. blossomanalysis.com [blossomanalysis.com]
- 5. The Pharmacology of Lysergic Acid Diethylamide: A Review - PMC [pmc.ncbi.nlm.nih.gov]
